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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B1195658

This guide provides immediate and essential safety, handling, and disposal information for
Viburnitol, also known by its synonyms Ribitol and Adonitol. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
in a laboratory setting.

Hazard Identification and Classification

Based on available safety data sheets, Viburnitol (Ribitol) is not classified as a hazardous
substance according to the Globally Harmonized System (GHS).[1][2] It does not have any
identified hazard pictograms or signal words.[1] However, it is crucial to follow standard
precautionary measures for handling chemicals in a laboratory setting.

Toxicological Data

While generally considered non-hazardous, the following toxicological data is available:

Toxicity Metric Value Species Reference
Intraperitoneal LD50 10 g/kg Mouse [1]
Oral LD50 4,500 mg/kg Rat [3]

Note: LD50 refers to the lethal dose at which 50% of the test subjects die.

First-Aid Measures
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In the event of exposure, the following first-aid measures should be taken. Generally, no

special measures are required, but it is always best to exercise caution.

Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the individual to fresh air.
If complaints arise, consult a

doctor.

[1]

Skin Contact

The product is generally not an
irritant. Wash with soap and

water.

[1]14]

Eye Contact

Rinse the opened eye for
several minutes under running

water.

[1]

Ingestion

If symptoms persist, seek

medical attention.

[1]

Personal Protective Equipment (PPE) and Handling

Procedures

Adherence to proper personal protective equipment protocols is essential for minimizing risk

and ensuring a safe laboratory environment.

Recommended Personal Protective Equipment
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PPE Category Specification Reference

) Wear safety glasses with side
Eye/Face Protection ) [2][4]
shields or goggles.

Wear chemical-resistant
gloves. The specific glove
material should be chosen
Skin Protection based on the breakthrough
time and permeation rate for
the specific laboratory
conditions.[1][2][4]

A lab coat or other protective
clothing should be worn to [4]

prevent skin contact.

Not generally required under
) ) normal handling conditions.[1]
Respiratory Protection )
If dust is generated, use a

NIOSH-approved respirator.[2]

Experimental Workflow and Handling Protocols

The following diagram outlines the standard operating procedure for handling Viburnitol in a
laboratory setting, from receipt of the chemical to its final disposal.
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Viburnitol Handling Workflow

Preparation Spill Response
[ Review Safety Data Sheet (SDS) j [ Evacuate Area if Necessary ]
Don Appropriate PPE . —— .
[(Gloves, Goggles, Lab Coat) Contain Spill with Absorbent Material
Hangling

[Weigh Viburnitol in a Ventilated Area] [Clean Spill Area Thoroughlyj
[Prepare Solution as per Protocolj

Disgosal

[ Dispose of Unused Viburnitol as Chemical Waste ]

:

[Dispose of Contaminated Materials in Accordance with Regulationsj

[ Remove and Dispose of PPE Properlyj

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for Viburnitol.
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Disposal Plan

Proper disposal of Viburnitol and any contaminated materials is critical to maintaining a safe

laboratory and environment.

Disposal Guidelines

Unused Product: Unused Viburnitol should be disposed of as chemical waste in accordance
with local, state, and federal regulations. Do not allow the product to enter sewer systems or
surface and ground water.[1]

Contaminated Materials: Any materials that have come into contact with Viburnitol, such as
gloves, paper towels, or absorbent pads, should also be disposed of as chemical waste.

Empty Containers: Empty containers should be rinsed thoroughly, and the rinse water should
be collected as chemical waste. The cleaned containers can then be disposed of according
to institutional guidelines.

Step-by-Step Disposal Procedure

Segregate Waste: Keep Viburnitol waste separate from other waste streams.

Label Waste Container: Clearly label the waste container with the contents ("Viburnitol
Waste") and any associated hazards.

Store Securely: Store the waste container in a designated, secure area away from
incompatible materials.

Arrange for Pickup: Contact your institution's environmental health and safety department to
arrange for the proper disposal of the chemical waste.

For general guidance on disposing of unused medicines, the FDA recommends using a drug

take-back program if available.[5][6] If a take-back program is not accessible, the material can

be mixed with an undesirable substance like dirt or cat litter, placed in a sealed container, and

then discarded in the household trash.[7] However, for a laboratory setting, disposal as

chemical waste is the more appropriate and recommended method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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